3-(1-Ethyl-1,2,3,6-tetrahydropyridin-4-yl)-5-nitro-1H-indole
Cat. No. B8755368
M. Wt: 271.31 g/mol
InChI Key: XAJASNOHMHYOHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07951940B2
Procedure details
A solution of 5-nitroindole (38) (0.5 g, 3.083 mmol) in dry ethanol (15 mL) was treated with pyrrolidine (0.65 mL, 9.250 mmol), N-ethyl-4-piperidone (0.8 mL, 6.167 mmol) at room temperature and the resulting solution was refluxed for 3 days. The reaction was brought to room temperature and solvent was evaporated. The crude was purified by column chromatography (2 M NH3 in methanol: CH2Cl2, 5:95), and washed with ether (3×10 mL) to obtain compound 60 (0.35 g, 42%) as a solid. mp 188-190° C.; 1H NMR (DMSO-d6) δ: 1.07 (t, 3H, J=7.2 Hz), 2.41-2.50 (m, 4H), 2.63 (t, 2H, J=5.1 Hz), 3.10-3.15 (m, 2H), 6.18 (s, 1H), 7.55 (d, 1H, J=9.0 Hz), 7.65 (s, 1H), 8.01 (dd, 1H, J=2.1, 9.0 Hz), 8.69 (d, 1H, J=2.1 Hz), 11.86 (s, 1H)— ESI-MS m/z (%): 272 (M+, 100).
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]2[C:10](=[CH:11][CH:12]=1)[NH:9][CH:8]=[CH:7]2)([O-:3])=[O:2].N1CCCC1.[CH2:18]([N:20]1[CH2:25][CH2:24][C:23](=O)[CH2:22][CH2:21]1)[CH3:19]>C(O)C>[CH2:18]([N:20]1[CH2:21][CH:22]=[C:23]([C:7]2[C:6]3[C:10](=[CH:11][CH:12]=[C:4]([N+:1]([O-:3])=[O:2])[CH:5]=3)[NH:9][CH:8]=2)[CH2:24][CH2:25]1)[CH3:19]
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Inputs
Step One
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C2C=CNC2=CC1
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Name
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Quantity
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0.65 mL
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Type
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reactant
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Smiles
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N1CCCC1
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Name
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Quantity
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0.8 mL
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Type
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reactant
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Smiles
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C(C)N1CCC(CC1)=O
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the resulting solution was refluxed for 3 days
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Duration
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3 d
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CUSTOM
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Type
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CUSTOM
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Details
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was brought to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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solvent was evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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The crude was purified by column chromatography (2 M NH3 in methanol: CH2Cl2, 5:95)
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WASH
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Type
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WASH
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Details
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washed with ether (3×10 mL)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)N1CCC(=CC1)C1=CNC2=CC=C(C=C12)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.35 g | |
| YIELD: PERCENTYIELD | 42% | |
| YIELD: CALCULATEDPERCENTYIELD | 41.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
